N-[2-(4-fluorophenoxy)ethyl]-7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine

• IUPAC Name: N-[2-(4-fluorophenoxy)ethyl]-7-methylpyrrolo[2,3-d]pyrimidin-4-amine
• InChI: InChI=1S/C15H15FN4O/c1-20-8-6-13-14(18-10-19-15(13)20)17-7-9-21-12-4-2-11(16)3-5-12/h2-6,8,10H,7,9H2,1H3,(H,17,18,19)
• InChI Key: VROZATQUSQDOFJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC2=C(N=CN=C21)NCCOC3=CC=C(C=C3)F
• Molecular Formula: C15H15FN4O
• Molecular Weight: 286.30 g/mol

Description

“N-[2-(4-fluorophenoxy)ethyl]-7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine” is a chemical compound that belongs to the class of pyrrolo[2,3-d]pyrimidines. Pyrrolo[2,3-d]pyrimidines are a type of heterocyclic aromatic organic compound with a pyrrole ring fused to a pyrimidine ring.

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of “N-[2-(4-fluorophenoxy)ethyl]-7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine”:

Antitubercular Agents

N-[2-(4-fluorophenoxy)ethyl]-7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine has shown promise as an antitubercular agent. Research indicates that derivatives of 7H-pyrrolo[2,3-d]pyrimidine exhibit significant activity against Mycobacterium tuberculosis, the bacterium responsible for tuberculosis. .

Anticonvulsant Agents

This compound has also been explored for its potential as an anticonvulsant agent. Studies involving structure-activity relationship (SAR) analysis have shown that derivatives of this compound can effectively reduce seizure activity in animal models. .

Kinase Inhibitors

N-[2-(4-fluorophenoxy)ethyl]-7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine has been investigated as a kinase inhibitor, particularly targeting protein kinases involved in cancer cell proliferation. .

Anti-inflammatory Agents

Research has indicated that this compound may possess anti-inflammatory properties. .

Antiviral Agents

The structural features of N-[2-(4-fluorophenoxy)ethyl]-7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine make it a candidate for antiviral drug development. .

Neuroprotective Agents

This compound has been studied for its neuroprotective effects, particularly in the context of neurodegenerative diseases like Alzheimer’s and Parkinson’s. .

Anticancer Agents

Beyond kinase inhibition, N-[2-(4-fluorophenoxy)ethyl]-7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine has been evaluated for its direct cytotoxic effects on cancer cells. .

Antibacterial Agents

Finally, this compound has been explored for its antibacterial properties. .

Mechanism of Action

Target of Action

Similar compounds have been studied for their antitubercular and antitrypanosomal activities, suggesting potential targets could be related to these diseases.

Mode of Action

It’s known that similar compounds interact with their targets, leading to changes that inhibit the growth of certain pathogens .

Biochemical Pathways

Given the antitubercular and antitrypanosomal activities of similar compounds , it can be inferred that the compound may interfere with the biochemical pathways essential for the survival and replication of these pathogens.

Pharmacokinetics

It’s noted that similar compounds have a clogp value less than 4 and molecular weight less than 400, which are favorable properties for maintaining drug-likeness during lead optimization .

Result of Action

Similar compounds have shown in vitro activity against the green fluorescent protein (gfp) reporter strain of mycobacterium tuberculosis .